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Compound of Interest

Compound Name: Aluminum-27

Cat. No.: B1245508

Introduction

Aluminum-27 is the only stable and naturally occurring isotope of aluminum, comprising
virtually all of the element on Earth.[1][2] It is not radioactive. Therefore, the personal protective
equipment (PPE) and handling precautions for Aluminum-27 are identical to those for
elemental aluminum. The primary hazards associated with handling aluminum are dependent
on its physical form, with powders and dusts posing a greater risk than solid forms. This guide
provides procedural, step-by-step guidance for the safe handling and disposal of Aluminum-27
in a laboratory setting.

Hazard Identification and Risk Assessment

While solid aluminum is relatively benign, fine dusts and powders can present significant
hazards. It is crucial to consult the Safety Data Sheet (SDS) for the specific form of aluminum
being used.

 Inhalation: Dusts from aluminum can cause irritation to the respiratory tract.[3] Chronic
exposure may lead to lung damage.

o Eye Contact: Aluminum particles can cause eye irritation and may lead to corneal necrosis.

[3]

o Skin Contact: May cause skin irritation.[3]
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o Flammability: Fine aluminum powder is flammable and can form explosive mixtures with air.
It may also release flammable gases when in contact with water.

Occupational Exposure Limits for Aluminum Dust

L. Exposure Limit Exposure Limit (Total
Organization . .
(Respirable Fraction) Dust)
ACGIH (TLV) 1 mg/m3 10 mg/m3
OSHA (PEL) 5 mg/m3 15 mg/m3

Data sourced from Safety Data Sheets.[4][5]

Personal Protective Equipment (PPE) for Handling
Aluminum-27

The selection of appropriate PPE is critical to minimize exposure and ensure safety. The level
of protection required depends on the form of the aluminum and the procedure being

performed.
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Protection Type

Solid Form (Ingots, Sheets,
Rods)

Powder/Dust Form or during
Machining/Grinding

Respiratory Protection

Generally not required under

normal handling conditions.

A NIOSH-approved respirator
is recommended if ventilation
is insufficient to control

airborne dust.

Eye Protection

Safety glasses with side

shields.

Chemical splash goggles or a

face shield.

Hand Protection

Leather or other appropriate
work gloves for handling larger
pieces to prevent cuts and

abrasions.

Nitrile or other chemical-

resistant gloves.

Body Protection

Standard lab coat.

A flame-retardant lab coat
should be worn when handling

flammable aluminum powder.

Operational Procedures for Safe Handling

Adherence to standard operating procedures is essential for minimizing risks.

General Precautions:

o Ventilation: Always handle aluminum powders and dusts in a well-ventilated area, preferably

within a chemical fume hood.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use non-sparking tools when handling aluminum powder.[6]

e Grounding: Ground and bond containers and receiving equipment when transferring

aluminum powder to prevent

static discharge.[6]

o Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[6]

Specific Procedures for Handling Aluminum Powder:
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 Inert Atmosphere: When possible, handle highly flammable aluminum powders under an
inert atmosphere (e.g., in a glovebox).

o Spill Management: In case of a spill, avoid creating dust clouds. Gently sweep or scoop up
the material. For final cleanup, use a wet cloth or a HEPA-filtered vacuum.

Disposal Plan
Aluminum waste should be disposed of in accordance with local, state, and federal regulations.

e Solid Aluminum: Non-contaminated solid aluminum can typically be recycled.

e Aluminum Powder and Dust;

o

Collect in a clearly labeled, sealed container.

o

Treat as a hazardous waste due to its flammability.

[¢]

Do not mix with other waste, especially water or oxidizers.

[e]

Arrange for disposal through your institution's environmental health and safety (EHS)
office.

PPE Selection Workflow for Handling Aluminum-27
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Hazard Assessment

Start: Assess Form of Aluminum-27

Solid (Ingot, Sheet) or Powder/Dust?

\/

Powder/Dust

Powder/Dust Fgrm PPE

Enhanced PPE:
- Chemical Goggles/Face Shield
- Nitrile Gloves
- Flame-Retardant Lab Coat

Solid|

Adequate Ventilation?

Solid Fgrm PPE

Standard PPE:
- Safety Glasses

Add NIOSH-Approved Respirator Yes - Work Gloves

- Lab Coat

Finpl Action

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling different forms of Aluminum-27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Aluminum-27]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1245508#personal-protective-equipment-for-
handling-aluminum-27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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